Cas no 1261891-44-4 (2-Amino-5-[5-(methoxycarbonyl)thiophen-3-YL]isonicotinic acid)

• Product Name: 2-Amino-5-[5-(methoxycarbonyl)thiophen-3-YL]isonicotinic acid
• CAS No: 1261891-44-4
• MF: C₁₂H₁₀N₂O₄S
• MW: 278.283801555634
• MDL: MFCD18317952
• CID: 2761620
• PubChem ID: 53223874
• Update Time: 2025-07-02

2-Amino-5-[5-(methoxycarbonyl)thiophen-3-YL]isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-AMINO-5-[5-(METHOXYCARBONYL)THIOPHEN-3-YL]ISONICOTINIC ACID
• 2-Amino-5-[5-(methoxycarbonyl)thiophen-3-yl]isonicotinic acid, 95%
• 2-Amino-5-[5-(methoxycarbonyl)thiophen-3-yl]pyridine-4-carboxylic acid
• MFCD18317952
• 1261891-44-4
• DTXSID10687907
• 2-Amino-5-[5-(methoxycarbonyl)thiophen-3-YL]isonicotinic acid

• MDL： MFCD18317952
• Inchi： 1S/C12H10N2O4S/c1-18-12(17)9-2-6(5-19-9)8-4-14-10(13)3-7(8)11(15)16/h2-5H,1H3,(H2,13,14)(H,15,16)
• InChI Key： DGVRVXQSAQQZMR-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC(=C1)C1C=NC(=CC=1C(=O)O)N

Computed Properties

• Exact Mass: 278.03612798Da
• Monoisotopic Mass: 278.03612798Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 131Ų

Additional information on 2-Amino-5-[5-(methoxycarbonyl)thiophen-3-YL]isonicotinic acid

Comprehensive Overview of 2-Amino-5-[5-(methoxycarbonyl)thiophen-3-YL]isonicotinic acid (CAS No. 1261891-44-4)

2-Amino-5-[5-(methoxycarbonyl)thiophen-3-YL]isonicotinic acid (CAS No. 1261891-44-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic molecule combines a thiophene ring with an isonicotinic acid backbone, making it a versatile intermediate for drug discovery and functional material synthesis. The presence of both amino and methoxycarbonyl groups enhances its reactivity, enabling diverse chemical modifications.

In recent years, the demand for thiophene-based compounds like CAS 1261891-44-4 has surged due to their applications in small-molecule inhibitors and organic electronics. Researchers are particularly interested in its role as a building block for kinase inhibitors, a hot topic in oncology and autoimmune disease therapeutics. The compound's unique structure aligns with the growing trend of structure-activity relationship (SAR) studies, where subtle modifications can dramatically alter biological activity.

The synthesis of 2-Amino-5-[5-(methoxycarbonyl)thiophen-3-YL]isonicotinic acid typically involves Pd-catalyzed cross-coupling reactions, a method frequently searched in academic databases. This reflects the broader industry shift toward green chemistry and atom-efficient protocols. Analytical techniques such as HPLC purity analysis and NMR characterization are critical for quality control, addressing common user queries about compound verification methods.

From an SEO perspective, this compound intersects with high-traffic keywords like "heterocyclic drug intermediates", "thiophene derivatives in medicine", and "custom synthesis of CAS 1261891-44-4". These terms reflect real-world search trends from medicinal chemists and procurement specialists. The methoxycarbonyl-thiophene moiety is especially relevant to researchers investigating prodrug strategies or biodegradable polymers, two rapidly evolving fields.

Stability studies of 1261891-44-4 under various pH conditions are frequently requested in technical forums, highlighting its potential in formulation development. The compound's logP value and solubility profile also make it a subject of interest for computational chemistry models, connecting to the AI-driven drug design trend. Unlike simpler analogs, this molecule's extended conjugation system enables unique photophysical properties valuable for fluorescent probes.

Regulatory aspects of 2-Amino-5-[5-(methoxycarbonyl)thiophen-3-YL]isonicotinic acid comply with standard laboratory chemical guidelines, with proper handling focusing on industrial hygiene rather than restrictive classifications. Its non-hazardous nature facilitates global shipping and storage, a practical advantage for international research collaborations. Documentation typically includes COA (Certificate of Analysis) and MSDS, addressing common procurement-related searches.

Future applications may exploit the compound's metal-chelating ability, particularly in catalysis or imaging contrast agents. The scientific community continues to explore its derivatives for targeted drug delivery systems, responding to the precision medicine revolution. With patent landscapes evolving, CAS 1261891-44-4 represents an important case study in IP strategy for specialty chemicals.